Cas no 1227583-82-5 (3,5-Di(pyridin-3-yl)pyridine-2-methanol)

• Product Name: 3,5-Di(pyridin-3-yl)pyridine-2-methanol
• CAS No: 1227583-82-5
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 4914431
• Update Time: 2025-10-30

3,5-Di(pyridin-3-yl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Di(pyridin-3-yl)pyridine-2-methanol

• Inchi： 1S/C16H13N3O/c20-11-16-15(13-4-2-6-18-9-13)7-14(10-19-16)12-3-1-5-17-8-12/h1-10,20H,11H2
• InChI Key： PBKRLOYYVQRFDF-UHFFFAOYSA-N
• SMILES： OCC1C(C2C=NC=CC=2)=CC(=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 58.9

Additional information on 3,5-Di(pyridin-3-yl)pyridine-2-methanol

Comprehensive Overview of 3,5-Di(pyridin-3-yl)pyridine-2-methanol (CAS No. 1227583-82-5)

3,5-Di(pyridin-3-yl)pyridine-2-methanol (CAS No. 1227583-82-5) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and catalysis. This compound, characterized by its pyridine-based scaffold and hydroxymethyl functional group, offers a versatile platform for chemical modifications and interdisciplinary research. Its molecular formula, C₁₆H₁₃N₃O, reflects a balanced combination of aromaticity and reactivity, making it a subject of interest for synthetic chemists and material scientists alike.

The growing demand for multifunctional organic compounds in drug discovery and advanced materials has propelled research into 3,5-Di(pyridin-3-yl)pyridine-2-methanol. Its pyridine rings contribute to its ability to form coordination complexes with metals, a feature highly relevant in the development of catalysts and luminescent materials. Recent studies have explored its role in supramolecular chemistry, where its hydrogen-bonding capabilities and π-stacking interactions are leveraged to design novel molecular architectures. These attributes align with current trends in green chemistry and sustainable synthesis, addressing the need for eco-friendly chemical processes.

In the pharmaceutical sector, 3,5-Di(pyridin-3-yl)pyridine-2-methanol is investigated for its potential as a bioactive scaffold. The compound's nitrogen-rich structure mimics motifs found in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Researchers are examining its derivatives for kinase inhibition and receptor modulation, topics frequently searched in academic and industrial databases. Its hydroxymethyl group further allows for facile derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.

From a materials science perspective, this compound's rigid yet tunable framework makes it a candidate for organic electronics and sensor technologies. Its conjugated system and electron-deficient pyridine units are advantageous for designing organic light-emitting diodes (OLEDs) and molecular sensors. These applications resonate with the increasing global focus on smart materials and energy-efficient technologies, topics dominating scientific and industrial discourse.

Synthetic routes to 3,5-Di(pyridin-3-yl)pyridine-2-methanol often involve cross-coupling reactions or multicomponent condensations, reflecting modern trends in atom-economical synthesis. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. The compound's stability under ambient conditions and solubility in common organic solvents further enhance its practicality for laboratory and industrial use.

As the scientific community continues to explore nitrogen-containing heterocycles, 3,5-Di(pyridin-3-yl)pyridine-2-methanol stands out as a promising building block. Its compatibility with high-throughput screening and computational modeling aligns with the rise of AI-driven drug discovery and materials informatics. Future research may uncover its utility in bioconjugation, nanotechnology, or photocatalysis, areas frequently queried in scientific literature and patent databases.

In summary, 3,5-Di(pyridin-3-yl)pyridine-2-methanol (CAS No. 1227583-82-5) exemplifies the convergence of chemistry, biology, and materials science. Its structural versatility and functional adaptability position it as a valuable tool for addressing contemporary challenges in healthcare, energy, and environmental sustainability. As interdisciplinary research expands, this compound is poised to play a pivotal role in next-generation scientific innovations.